2-Methyl-7-phenylnaphthalene

• CAS No.: 29304-69-6
• Molecular Formula: C17H14
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 2-methyl-7-phenylnaphthalene
• InChI: InChI=1S/C17H14/c1-13-7-8-15-9-10-16(12-17(15)11-13)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: VEXACDDUPMNTLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=CC(=C2)C3=CC=CC=C3

Description

2-Methyl-7-phenylnaphthalene is a useful research compound. Its molecular formula is C17H14 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solution of 2-bromo-7-methylnaphthalene (10 g, 45 mmole) in ether (100 ml) was cooled to −0° C., and Ni(dppp)Cl2 and solution of PhLi (obtained from 1.3 g of Mg and 5.6 ml of PhBr in 55 ml of ether) were added subsequently. Reaction mixture was allowed to warm to room temperature, stirred for additional 4 h with heating, cooled room temperature, stirred for additional 16 h, and treated by water (100 ml). Organic layer was separated, water layer was extracted by ether (3×50 ml). Combined organic fraction was evaporated, giving practically pure solid product. The yield 9.23 g (94%).